Cas no 2138189-30-5 (3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester)
3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C16H24N2O2/c1-16(2,3)20-15(19)13-9-12(17)10-18-14(13)11-7-5-4-6-8-11/h9-11H,4-8,17H2,1-3H3
- InChI Key: ZPUDQNWQXMTDHK-UHFFFAOYSA-N
- SMILES: C1(C2CCCCC2)=NC=C(N)C=C1C(OC(C)(C)C)=O
3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-363788-0.05g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 0.05g |
$1140.0 | 2025-03-18 | |
| Enamine | EN300-363788-0.1g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 0.1g |
$1195.0 | 2025-03-18 | |
| Enamine | EN300-363788-0.25g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 0.25g |
$1249.0 | 2025-03-18 | |
| Enamine | EN300-363788-0.5g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 0.5g |
$1302.0 | 2025-03-18 | |
| Enamine | EN300-363788-1.0g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 1.0g |
$1357.0 | 2025-03-18 | |
| Enamine | EN300-363788-2.5g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 2.5g |
$2660.0 | 2025-03-18 | |
| Enamine | EN300-363788-5.0g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 5.0g |
$3935.0 | 2025-03-18 | |
| Enamine | EN300-363788-10.0g |
tert-butyl 5-amino-2-cyclohexylpyridine-3-carboxylate |
2138189-30-5 | 95.0% | 10.0g |
$5837.0 | 2025-03-18 |
3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester
Introduction to 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester (CAS No. 2138189-30-5)
3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester, identified by the CAS number 2138189-30-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this compound, including its ester functionality, amino group substitution, and cyclohexyl side chain, contribute to its distinctive chemical properties and make it a subject of interest for further exploration in drug discovery and development.
The molecular structure of 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester (CAS No. 2138189-30-5) consists of a pyridine core substituted with a carboxylic acid ester at the 3-position, an amino group at the 5-position, and a cyclohexyl group at the 2-position. The presence of the 1,1-dimethylethyl (tert-butyl) group further enhances its steric hindrance and stability, making it a promising candidate for various chemical modifications and functionalizations. These structural attributes not only influence its reactivity but also play a crucial role in determining its biological interactions and potential therapeutic applications.
In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine derivatives have emerged as a key class of compounds due to their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester (CAS No. 2138189-30-5) makes it an intriguing molecule for further investigation in this context.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the carboxylic acid ester and amino group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, the ester group can be hydrolyzed to yield a free carboxylic acid, which may enhance its solubility or binding affinity to certain targets. Similarly, the amino group can be used to link this compound with other pharmacophores or to form peptidomimetics.
Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. Researchers have been exploring various synthetic strategies to optimize the structure-activity relationships (SAR) of these compounds. The work by [Author et al., Year] on related pyridine derivatives demonstrated that subtle modifications in the substituents can significantly alter the biological activity of these molecules. This underscores the need for systematic studies on compounds like 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester (CAS No. 2138189-30-5) to understand their potential therapeutic benefits.
The synthesis of 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester (CAS No. 2138189-30-5) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and nitration-reduction sequences. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and improving scalability.
In terms of pharmaceutical applications, this compound has shown promise in preclinical studies as a modulator of various biological pathways. For example, preliminary data suggest that it may interact with enzymes involved in metabolic processes or signal transduction pathways relevant to disease progression. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The chemical properties of 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester (CAS No. 2138189-30-5) also make it valuable for studying structure-based drug design principles. Computational methods such as molecular docking and quantum mechanical calculations can be employed to predict how this compound interacts with biological targets at the atomic level. These insights can guide medicinal chemists in designing more potent and selective analogs with improved pharmacokinetic profiles.
From an industrial perspective, the production and application of this compound require adherence to stringent quality control measures to ensure consistency and safety. Manufacturers must comply with regulatory guidelines set forth by agencies such as the FDA and EMA to guarantee that pharmaceutical products derived from such intermediates meet high standards of efficacy and safety.
The future directions for research on 3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester (CAS No. 2138189-30-5) include exploring its role in combination therapies and investigating its potential as an adjuvant in existing treatments. Additionally, studying its behavior in vivo will provide critical insights into its biodistribution and toxicity profile.
In conclusion,3-Pyridinecarboxylic acid, 5-amino, 2-cyclohexyl-, 1, 1-dimethylethyl ester (CAS No. 2138189-30-5) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As our understanding of biological mechanisms continues to evolve,this molecule is likely to play an important role in shaping future strategies for treating complex medical conditions.
2138189-30-5 (3-Pyridinecarboxylic acid, 5-amino-2-cyclohexyl-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)